Cas no 2763907-05-5 (5-Formylthiophene-2,3-dicarboxylic acid)

• Product Name: 5-Formylthiophene-2,3-dicarboxylic acid
• CAS No: 2763907-05-5
• MF: C₇H₄O₅S
• MW: 200.168661117554
• CID: 5559425
• PubChem ID: 165996026
• Update Time: 2025-06-13

5-Formylthiophene-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-formylthiophene-2,3-dicarboxylic acid
• EN300-26664148
• 2763907-05-5
• 5-Formylthiophene-2,3-dicarboxylic acid

• Inchi： 1S/C7H4O5S/c8-2-3-1-4(6(9)10)5(13-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
• InChI Key： UYWOKSSMOODVIQ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 199.97794440g/mol
• Monoisotopic Mass: 199.97794440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 120Ų

Additional information on 5-Formylthiophene-2,3-dicarboxylic acid

Introduction to 5-Formylthiophene-2,3-dicarboxylic acid (CAS No. 2763907-05-5)

5-Formylthiophene-2,3-dicarboxylic acid, identified by the CAS number 2763907-05-5, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiophene derivative family, characterized by a sulfur-containing five-membered aromatic ring, which imparts unique electronic and structural properties. The presence of both formyl (–CHO) and dicarboxylic (–COOH) functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The structure of 5-formylthiophene-2,3-dicarboxylic acid consists of a thiophene core substituted with a formyl group at the 5-position and carboxylic acid groups at the 2- and 3-positions. This arrangement creates multiple reactive sites, enabling diverse chemical modifications and functionalization strategies. Such structural features are highly advantageous in medicinal chemistry, where precise control over molecular architecture is crucial for optimizing biological activity and pharmacokinetic properties.

In recent years, 5-formylthiophene-2,3-dicarboxylic acid has been extensively studied for its potential applications in drug discovery and material science. One of the most compelling areas of research involves its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in constructing peptidomimetics and small-molecule inhibitors targeting various disease-related pathways. The formyl group can undergo condensation reactions with nucleophiles such as amines or hydrazines, leading to the formation of Schiff bases or hydrazones, which are often investigated for their antimicrobial, anti-inflammatory, or anticancer properties.

The dicarboxylic acid functionalities in 5-formylthiophene-2,3-dicarboxylic acid provide additional opportunities for chemical manipulation. These groups can be esterified, amidated, or incorporated into polymers, enhancing the compound’s versatility. Recent studies have demonstrated its use in designing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where the carboxylic acids act as binding sites for metal ions or serve as linkers between organic units. Such materials are of interest for applications in catalysis, gas storage, and separation technologies.

Another emerging area of research involves the application of 5-formylthiophene-2,3-dicarboxylic acid in photodynamic therapy (PDT). The formyl group can be coupled with photosensitizer molecules to develop novel PDT agents that exhibit high selectivity and efficiency. Preliminary studies have shown that derivatives of this compound can generate reactive oxygen species upon light irradiation, leading to targeted cell destruction in cancerous tissues. This approach holds promise for treating localized malignancies while minimizing systemic toxicity.

The synthetic pathways for 5-formylthiophene-2,3-dicarboxylic acid have also been optimized to improve yield and purity. Modern synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled efficient access to this compound from readily available starting materials. These advancements have made it more accessible for academic and industrial research purposes.

In conclusion, 5-formylthiophene-2,3-dicarboxylic acid (CAS No. 2763907-05-5) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features facilitate diverse chemical transformations, making it a valuable building block for drug discovery and advanced materials development. As research continues to uncover new applications for this compound, 5-formylthiophene-2,3-dicarboxylic acid is poised to play an increasingly important role in addressing global challenges in health and technology.